5-t-Butyl-3-formylaminopyrazole

• Molecular Formula: C8H13N3O
• Molecular Weight: 167.21 g/mol
• IUPAC Name: N-(5-tert-butyl-1H-pyrazol-3-yl)formamide
• InChI: InChI=1S/C8H13N3O/c1-8(2,3)6-4-7(9-5-12)11-10-6/h4-5H,1-3H3,(H2,9,10,11,12)
• InChI Key: UCDWWVDHPCZIFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NN1)NC=O

Description

5-t-Butyl-3-formylaminopyrazole is a useful research compound. Its molecular formula is C8H13N3O and its molecular weight is 167.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 14 g (0.1 mole) of 3-amino-5-t-butylpyrazole prepared in Example 1 were added 16.3 g (0.3 mole) of 85% formic acid and 30 ml of toluene, followed by heating under reflux conditions while separating water by distillation. When a calculated amount of water and an excessive amount of formic acid distilled out, the heating was stopped. The reaction mixture was diluted with water and then concentrated as whole, whereby crystals were precipitated. The crystals were collected by filtration, washed with a sodium carbonate aqueous solution and water, and then dried to obtain 8.8 g of 5-t-butyl-3-formylaminopyrazole. This product was recrystallized from hydrous methanol and found to have a melting point of 204° to 206° C.